molecular formula C16H31NO B8677303 1-Decylazepan-2-one CAS No. 59746-39-3

1-Decylazepan-2-one

Cat. No.: B8677303
CAS No.: 59746-39-3
M. Wt: 253.42 g/mol
InChI Key: PCEPYENXHJPCEF-UHFFFAOYSA-N
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Description

1-Decylazepan-2-one is a useful research compound. Its molecular formula is C16H31NO and its molecular weight is 253.42 g/mol. The purity is usually 95%.
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Properties

CAS No.

59746-39-3

Molecular Formula

C16H31NO

Molecular Weight

253.42 g/mol

IUPAC Name

1-decylazepan-2-one

InChI

InChI=1S/C16H31NO/c1-2-3-4-5-6-7-8-11-14-17-15-12-9-10-13-16(17)18/h2-15H2,1H3

InChI Key

PCEPYENXHJPCEF-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCN1CCCCCC1=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following example 10, 10.2 g of 50% sodium hydride-mineral oil dispersion (5.1 g NaH, 0.2125 M), 20 g (0.177 M) of azacycloheptan-2-one and 44.2 g (0.2 M) of 1-bromodecane on 19 hr. reflux gave 38 g (84.7%) of product; b.p. 158°-163°/0.25-0.3 mm.
Quantity
10.2 g
Type
reactant
Reaction Step One
Name
Quantity
5.1 g
Type
reactant
Reaction Step Two
Quantity
20 g
Type
reactant
Reaction Step Three
Quantity
44.2 g
Type
reactant
Reaction Step Four
Yield
84.7%

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